Cas no 105205-64-9 (2-(1H-Indol-7-yl)propan-2-ol)

• Product Name: 2-(1H-Indol-7-yl)propan-2-ol
• CAS No: 105205-64-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1024113
• PubChem ID: 13699413
• Update Time: 2025-06-28

2-(1H-Indol-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-7-yl)propan-2-ol
• AGN-PC-00NMM9
• AK101667
• ANW-62785
• CTK8B9619
• KB-220220
• CS-0272982
• DTXSID20547043
• DB-329071
• 105205-64-9
• EN300-1843739

• Inchi： 1S/C11H13NO/c1-11(2,13)9-5-3-4-8-6-7-12-10(8)9/h3-7,12-13H,1-2H3
• InChI Key： CAIZDQCDMYHFQS-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 174.09196
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-Indol-7-yl)propan-2-ol

Comprehensive Overview of 2-(1H-Indol-7-yl)propan-2-ol (CAS No. 105205-64-9): Properties, Applications, and Research Insights

2-(1H-Indol-7-yl)propan-2-ol (CAS No. 105205-64-9) is a specialized organic compound featuring an indole core linked to a tertiary alcohol moiety. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula (C₁₁H₁₃NO) and molecular weight (175.23 g/mol) make it a subject of interest for synthetic chemists exploring bioactive scaffolds. Recent studies highlight its potential in modulating serotonin receptor activity, aligning with growing demand for neurological disorder therapeutics.

The synthetic pathways for 2-(1H-Indol-7-yl)propan-2-ol often involve Grignard reactions or palladium-catalyzed cross-coupling, reflecting modern trends in green chemistry optimization. Researchers frequently search for "indole derivatives solubility" and "tertiary alcohol stability" – key parameters affecting this compound's utility in drug formulation. Its logP value (~1.8) suggests moderate lipophilicity, making it relevant for blood-brain barrier penetration studies, a hot topic in neuropharmacology research.

In material science, CAS 105205-64-9 demonstrates intriguing photophysical properties when incorporated into OLED materials, responding to industry demands for energy-efficient displays. Analytical techniques like HPLC purity analysis (typically >98%) and NMR characterization are critical for quality control, as evidenced by frequent searches for "indole compound characterization methods". The compound's melting point (128-131°C) and storage conditions (2-8°C under inert atmosphere) are frequently queried parameters in laboratory settings.

Emerging applications include its use as a building block for covalent organic frameworks (COFs), addressing the sustainable chemistry movement. Patent analyses reveal growing interest in "indole-7-yl derivatives as kinase inhibitors", with 2-(1H-Indol-7-yl)propan-2-ol serving as a precursor. The compound's regioselective functionalization potential makes it valuable for combinatorial chemistry approaches, particularly in fragment-based drug discovery – a trending methodology in pharmaceutical R&D.

Environmental considerations drive research into biodegradation pathways of such heterocyclic compounds. Recent publications explore microbial metabolism of indole-containing structures, coinciding with increased searches for "eco-friendly heterocycle synthesis". The compound's vapor pressure (1.2×10^-4 mmHg at 25°C) and aquatic toxicity data are becoming crucial parameters for green chemistry metrics evaluation.

From a commercial perspective, 2-(1H-Indol-7-yl)propan-2-ol appears in custom synthesis catalogs with pricing reflecting its high purity grade (>99%). Market trends show rising demand for "chiral indole derivatives", prompting investigations into asymmetric synthesis routes for this compound. Its structure-activity relationships continue to be explored through computational chemistry approaches, particularly molecular docking studies targeting GPCR proteins.

Quality assurance protocols emphasize residual solvent analysis (meeting ICH guidelines) and genotoxic impurity control – topics generating substantial search traffic among pharmaceutical quality specialists. The compound's chromatographic behavior (typically eluting at 6.8 min in reverse-phase HPLC) aids in method development for related indole analogs.

Future research directions may explore its metal-chelating properties for catalytic applications or coordination polymers. The compound's hydrogen-bonding capacity makes it interesting for supramolecular chemistry applications, particularly in crystal engineering. These diverse applications position 2-(1H-Indol-7-yl)propan-2-ol as a versatile compound bridging multiple scientific disciplines.